4-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C19H17N3O4/c1-12-19(23)22(15-8-3-4-9-16(15)25-12)11-17-20-18(21-26-17)13-6-5-7-14(10-13)24-2/h3-10,12H,11H2,1-2H3
• InChI Key: AZRHBKHNASQAFN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C2=CC=CC=C2O1)CC3=NC(=NO3)C4=CC(=CC=C4)OC
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol
• CAS No.: 1105198-24-0

Description

4-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The compound has been explored in studies focusing on the synthesis and antimicrobial activities of novel 1,2,4-triazole derivatives, showing the broader chemical family's relevance in developing compounds with potential antimicrobial properties (Bektaş et al., 2010).
• Another study delved into crystal structure studies, Hirshfeld surface analysis, and DFT calculations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, highlighting the importance of structural analysis in understanding the chemical and physical properties of such compounds (Kumara et al., 2017).

Potential Applications

• Research on novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group evaluated their nematocidal activities, demonstrating the compound's relevance in developing new agrochemicals (Liu et al., 2022).
• A study on the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles for mild steel in sulphuric acid provided insights into the compound's potential as a corrosion inhibitor, indicating its applicability in materials science and engineering (Ammal et al., 2018).
• The mesomorphic behaviour and photo-luminescent property of new mesogens containing 1,3,4-oxadiazole fluorophore were explored, showing the compound's significance in the development of new materials with specific optical properties (Han et al., 2010).

Future Directions

While specific future directions for this compound are not available, similar compounds have been studied for their potential as neuroprotective and anti-neuroinflammatory agents. This suggests that the compound could be studied in the context of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.

Mechanism of Action

Target of Action

Related benzoxazinones have been found to interact with enzymes such as chymotrypsin .

Mode of Action

Similar benzoxazinones have been reported to inactivate chymotrypsin . The inactivation is stoichiometric and proceeds with specific rate constants .

Result of Action

Related benzoxazinones have been reported to inactivate chymotrypsin, which could potentially affect proteolytic processes .